Cas no 943605-99-0 (1-Chloro-5-iodo-6-methylisoquinoline)

1-Chloro-5-iodo-6-methylisoquinoline structure
943605-99-0 structure
Product Name:1-Chloro-5-iodo-6-methylisoquinoline
CAS No:943605-99-0
MF:C10H7ClIN
MW:303.526753664017
CID:2120618
Update Time:2023-08-04

1-Chloro-5-iodo-6-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-5-iodo-6-methylIsoquinoline
    • GQSVZYOVPWSZIX-UHFFFAOYSA-N
    • Isoquinoline,1-chloro-5-iodo-6-methyl-
    • 1-Chloro-5-iodo-6-methylisoquinoline
    • Inchi: 1S/C10H7ClIN/c1-6-2-3-8-7(9(6)12)4-5-13-10(8)11/h2-5H,1H3
    • InChI Key: GQSVZYOVPWSZIX-UHFFFAOYSA-N
    • SMILES: IC1=C(C)C=CC2C(=NC=CC=21)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Topological Polar Surface Area: 12.9
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